2-(4-chlorophenyl)-N-[2-[(4-methoxyphenyl)sulfonyl]-2-(2-thienyl)ethyl]acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[2-(4-methoxyphenyl)sulfonyl-2-thiophen-2-ylethyl]acetamide
• InChI: InChI=1S/C21H20ClNO4S2/c1-27-17-8-10-18(11-9-17)29(25,26)20(19-3-2-12-28-19)14-23-21(24)13-15-4-6-16(22)7-5-15/h2-12,20H,13-14H2,1H3,(H,23,24)
• InChI Key: KAWLSFHVSOZZBW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)CC2=CC=C(C=C2)Cl)C3=CC=CS3
• Molecular Formula: C21H20ClNO4S2
• Molecular Weight: 450.0 g/mol

Description

2-(4-chlorophenyl)-N-[2-[(4-methoxyphenyl)sulfonyl]-2-(2-thienyl)ethyl]acetamide, commonly known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK is a key signaling molecule in B-cell receptor (BCR) signaling, which plays a crucial role in the development and progression of B-cell malignancies. TAK-659 has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of B-cell malignancies.

Scientific Research Applications

Herbicide Development and Environmental Behavior

Chloroacetamide herbicides, including compounds like acetochlor and alachlor, are widely used in agriculture to control annual grasses and broadleaf weeds. These compounds undergo complex metabolic activation pathways leading to DNA-reactive products, suggesting the need for careful consideration in their application and the potential for developing safer alternatives or derivatives (Coleman et al., 2000). Research on these herbicides' metabolism in human and rat liver microsomes has provided valuable insights into their environmental fate and potential human health impacts.

Antimicrobial Agents Synthesis

The synthesis of formazans from Mannich bases of certain thiadiazole compounds has been investigated for their antimicrobial properties. This research highlights the potential of structurally similar acetamide compounds to serve as bases for developing new antimicrobial agents. Such studies demonstrate the compound's versatility in contributing to medicinal chemistry, especially in designing compounds with specific biological activities (Sah et al., 2014).

Molecular and Environmental Chemistry

Studies on the breakdown patterns of chloroacetamide herbicides in aquatic environments provide insights into their persistence and transformation products. For instance, the transformation of metolachlor and alachlor in aquatic systems has been closely monitored, revealing their environmental degradation pathways and the formation of specific breakdown products. Such research is crucial for understanding the environmental impact of these compounds and designing molecules with reduced persistence in ecosystems (Graham et al., 1999).